Cas no 651769-17-4 (Benzoic acid, 4-(1H-tetrazol-5-yl)-, hexyl ester)

• Product name: Benzoic acid, 4-(1H-tetrazol-5-yl)-, hexyl ester
• CAS No: 651769-17-4
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• CID: 403331
• PubChem ID: 71376586

Benzoic acid, 4-(1H-tetrazol-5-yl)-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-tetrazol-5-yl)-, hexyl ester
• hexyl 4-(2H-tetrazol-5-yl)benzoate
• DTXSID40799269
• 651769-17-4

• Inchi： InChI=1S/C14H18N4O2/c1-2-3-4-5-10-20-14(19)12-8-6-11(7-9-12)13-15-17-18-16-13/h6-9H,2-5,10H2,1H3,(H,15,16,17,18)
• InChI Key： VZJUUCNMAZBTOM-UHFFFAOYSA-N
• SMILES： CCCCCCOC(=O)C1=CC=C(C=C1)C2=NNN=N2

Computed Properties

• Exact Mass: 274.14314
• Monoisotopic Mass: 274.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 80.76